Cas no 2228890-10-4 (methyl 3-(4-tert-butylphenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(4-tert-butylphenyl)-3-hydroxypropanoate
• CAS No: 2228890-10-4
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 5867516
• PubChem ID: 165615722
• Update Time: 2025-05-21

methyl 3-(4-tert-butylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-tert-butylphenyl)-3-hydroxypropanoate
• 2228890-10-4
• EN300-1805313

• Inchi： 1S/C14H20O3/c1-14(2,3)11-7-5-10(6-8-11)12(15)9-13(16)17-4/h5-8,12,15H,9H2,1-4H3
• InChI Key： KXTTWBHUPWLNMJ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(4-tert-butylphenyl)-3-hydroxypropanoate

Introduction to Methyl 3-(4-tert-butylphenyl)-3-hydroxypropanoate (CAS No. 2228890-10-4)

Methyl 3-(4-tert-butylphenyl)-3-hydroxypropanoate, identified by the CAS registry number 2228890-10-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a methyl ester group with a hydroxyl-substituted propanoate moiety attached to a tert-butylphenyl ring. The presence of the bulky tert-butyl group imparts steric effects that can influence the compound's physical properties, reactivity, and biological activity.

The synthesis of methyl 3-(4-tert-butylphenyl)-3-hydroxypropanoate typically involves multi-step organic reactions, often employing methods such as Friedel-Crafts alkylation or nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields.

In terms of applications, methyl 3-(4-tert-butylphenyl)-3-hydroxypropanoate has shown promise in several areas. In the pharmaceutical industry, its hydroxyl group can serve as a site for further functionalization, potentially leading to bioactive molecules with therapeutic applications. For example, studies have indicated that derivatives of this compound may exhibit anti-inflammatory or antioxidant properties, making them candidates for drug development.

Additionally, the compound's structure lends itself well to applications in materials science. The ester group can participate in polymerization reactions, offering potential uses in the development of novel polymers or coatings with tailored properties. Recent research has focused on incorporating this compound into biodegradable materials, addressing the growing demand for sustainable alternatives in packaging and agriculture.

From an environmental perspective, understanding the degradation pathways of methyl 3-(4-tert-butylphenyl)-3-hydroxypropanoate is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as microbial degradation or photolysis, the compound can break down into less complex molecules. However, further research is needed to fully characterize its environmental fate and toxicity.

In conclusion, methyl 3-(4-tert-butylphenyl)-3-hydroxypropanoate (CAS No. 2228890-10-4) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable building block for both academic research and industrial innovation. As scientific advancements continue to unfold, this compound is likely to find new uses and contribute to breakthroughs in fields ranging from medicine to materials science.